3-Propyl-4H,5H,6H,7H-[1,2]oxazolo[5,4-c]pyridine

• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 3-propyl-4,5,6,7-tetrahydro-[1,2]oxazolo[5,4-c]pyridine
• InChI: InChI=1S/C9H14N2O/c1-2-3-8-7-4-5-10-6-9(7)12-11-8/h10H,2-6H2,1H3
• InChI Key: HFAQPEAPKZTVFA-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NOC2=C1CCNC2

Description

3-Propyl-4H,5H,6H,7H-[1,2]oxazolo[5,4-c]pyridine: is a heterocyclic compound with the chemical formula and a molecular weight of 166.22 g/mol.

• It features an oxazole ring fused to a pyridine ring, resulting in a unique structure.
• The compound’s name reflects its seven-membered oxazole ring (4H,5H,6H,7H) and its pyridine moiety.
• While its exact applications are diverse, it has garnered interest due to its potential biological activities.

Preparation Methods

Synthetic Routes: The synthesis of 3-propyl-oxazolo-pyridine involves cyclization reactions. One common method is the condensation of an appropriate aldehyde or ketone with a primary amine, followed by cyclization under acidic conditions.

Industrial Production: Although not widely produced industrially, research laboratories often synthesize this compound for further investigation.

Chemical Reactions Analysis

Reactivity: 3-Propyl-oxazolo-pyridine can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: These reactions yield derivatives of the parent compound, often with modified functional groups.

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for potential bioactivity, including antimicrobial, antiviral, and antiparasitic properties.

Medicine: Under study for its potential as a drug candidate.

Industry: Limited industrial applications, but its unique structure may inspire novel materials.

Mechanism of Action

Targets: The compound likely interacts with specific cellular receptors or enzymes.

Pathways: Further research is needed to elucidate its precise mechanism within biological systems.

Comparison with Similar Compounds

Similar Compounds: Other oxazolo-pyridine derivatives, such as 3-methyl-4H,5H,6H,7H-[1,2]oxazolo[5,4-c]pyridine hydrochloride and 4H,5H,6H,7H-[1,2]oxazolo[5,4-c]pyridine hydrochloride , share structural features.

Uniqueness: The propyl substituent in our compound distinguishes it from related analogs.